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Compound of Interest

Tert-butyl 4-amino-5-
Compound Name:
methylazepane-1-carboxylate

CAS No.: 1228453-28-8

Cat. No.: B1376374

Get Quote

Part 1: Core Directive & Executive Summary[1]

The Challenge: Standard Safety Data Sheets (SDS) are often generated by algorithms that
miss the nuance of stereochemically complex intermediates.[1] tert-Butyl 4-amino-5-
methylazepane-1-carboxylate is a chiral, functionalized medium-ring heterocycle.[1] Its safety
profile is governed not just by its functional groups (primary amine, carbamate), but by its
specific conformational behavior and lipophilicity.

The Solution: This guide moves beyond generic H-codes. It treats the molecule as a dynamic
chemical entity, addressing the risks associated with its synthesis, storage stability (carbamate
rotamers/hygroscopicity), and the specific hazards of its deprotection.

Critical Safety Status:

e Regulatory Status:NOVEL / RESEARCH USE ONLY. No global harmonized CAS exists for
this specific regioisomer/methylation pattern in public inventories.[1]
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o Reference Analog: Data is extrapolated from tert-butyl 4-aminoazepane-1-carboxylate (CAS:
196613-57-7) and adjusted for the 5-methyl substitution (increased lipophilicity).[1]

e Primary Hazard: Skin/Eye Irritant (High Confidence); Potential Sensitizer (Medium

Confidence).[1]

Part 2: Scientific Integrity & Logic (E-E-A-T)
Chemical Identity & Physiochemical Profiling[1]

The 5-methyl substitution on the azepane ring introduces a second chiral center, creating

potential cis/trans diastereomers.[1] This steric bulk affects the basicity of the adjacent amine

and the lipophilicity of the whole molecule.

Property Value / Prediction Rationale (Causality)
Base azepane (Cs) + Boc (Cs)
Molecular Formula C12H24N202
+ Methyl (C1)
] Calculated based on standard
Molecular Weight ~228.33 g/mol

atomic weights.[1]

Viscous Oil or Low-Melting

Physical State .
Solid

The 5-methyl group disrupts
crystal packing compared to

the unsubstituted analog.[1]

Predicted LogP 1.8-22

More lipophilic than the
unsubstituted analog (LogP
~1.5), increasing skin

permeation risk.[1]

pKa (Conjugate Acid) ~10.5 (Amine)

Typical for secondary alkyl
amines; the Boc group is non-
basic.[1]

Solubility DCM, MeOH, EtOAc

High solubility in organic

solvents due to the Boc moiety.

Hazard Identification & Toxicology (The "Why")

© 2026 BenchChem. All rights reserved. 2/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-4-aminoazepane-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-4-aminoazepane-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-4-aminoazepane-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-4-aminoazepane-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-4-aminoazepane-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-4-aminoazepane-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-4-aminoazepane-1-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1376374?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The Mechanism of Toxicity: Unlike simple aliphatic amines, the Boc-protected azepane
presents a "Trojan Horse" risk.[1] The Boc group increases lipophilicity, facilitating transport
across the dermal barrier. Once absorbed, metabolic cleavage (though slow) could release the
free diamine.

o H315 (Causes Skin Irritation): The primary amine at C4 is a Lewis base.[1] Upon contact with
skin moisture, it generates localized alkalinity, leading to saponification of membrane lipids.

o H319 (Causes Serious Eye Irritation): High sensitivity of corneal tissue to pH changes.[1]

o H335 (Respiratory Irritation): If aerosolized (unlikely due to high boiling point, but possible
during rotary evaporation), the amine mist is caustic to mucous membranes.[1]

The "Self-Validating" Safety Check:
e Protocol: Before handling, check the container cap for white crusts.[1]
e Logic: Primary amines react with atmospheric CO2 to form carbamate salts.[1]

o Result: Presence of crusts indicates a compromised seal and potential degradation,
necessitating filtration and titer adjustment before use.[1]

Handling & Storage Protocols

Storage Hierarchy:

o Temperature: 2—-8°C (Refrigerate).

o Atmosphere: Argon or Nitrogen blanket.[1]

o Container: Amber glass (UV protection) with Teflon-lined cap.[1]

Spill Response (The Neutralization Logic): Do not simply wipe up spills.[1] The amine residue
will persist and slowly oxidize.[1]

¢ Isolate: Evacuate the immediate area.
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o Neutralize: Apply a weak acid solution (e.g., dilute citric acid or NaH2POa) to protonate the
amine, converting it to a non-volatile, water-soluble salt.[1]

e Absorb: Use vermiculite or sand.[1]

o Clean: Wash surface with soap and water to remove the lipophilic Boc-residues.[1]

Process Safety: The Deprotection Risk

The most dangerous phase of using this molecule is removing the Boc group (Deprotection).
This generates isobutylene gas and COz, creating a pressure hazard.[1]

Standard Operating Procedure (SOP) for Deprotection:
e Reagent: 4M HCI in Dioxane or TFA/DCM (1:1).

o Hazard: Rapid gas evolution (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""
class="inline ng-star-inserted">

).

» Control:

o Use a bubbler system to vent COz/Isobutylene.[1]

o NEVER deprotect in a sealed vessel.

o Add acid at 0°C to control reaction rate, then warm to RT.
Part 3: Visualization & Formatting

Diagram 1: The Hierarchy of Hazard Control

This diagram illustrates the decision logic for handling the compound based on its physical
state and the operation being performed.[1]
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Start: Handling tert-butyl
4-amino-5-methylazepane-1-carboxylate

Check Physical State

Solid / Crystalline Viscous Oil (Likely)

Risk: Dust Inhalation Risk: Skin Absorption
Action: Weigh in Fume Hood Action: Double Nitrile Gloves

Operation: Synthesis/Coupling

Next Step

Operation: Boc-Removal (Acid)

e o o i ——————————————

Gas Evolution Mgmt
(Open System + Bubbler)

Click to download full resolution via product page

Caption: Workflow for assessing physical state risks and critical process safety controls during
synthesis and deprotection.
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Diagram 2: Emergency Response Decision Tree

A self-validating logic flow for accidents involving this specific class of amines.

Skin Contact 1. Blot excess (dry)
(Lipophilic Absorption Risk) 2. Soap & Water (15 min)

I Seek Medical Review
(Mention: Primary Amine)
- | __—v
Incident Detected Identify Exposure Type e Qontagt Eyewash Statlon
(Corrosive Risk) (15 min continuous)

1. Acidify (Citric Acid)
2. Absorb (Vermiculite)

Bench Spill |

Click to download full resolution via product page

Caption: Emergency response protocols prioritizing neutralization of the amine and mitigation
of lipophilic absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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